![molecular formula C17H15N3O2 B3006780 3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide CAS No. 865287-41-8](/img/structure/B3006780.png)
3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide
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Overview
Description
3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential applications in various fields of research.
Scientific Research Applications
Anticancer Activities :Compounds structurally similar to 3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide have been explored for their potential anticancer activities. A study by Ravinaik et al. (2021) involved the design, synthesis, and evaluation of a series of benzamides against various cancer cell lines. These compounds showed moderate to excellent anticancer activities, with some derivatives exhibiting higher activities than the reference drug, etoposide (Ravinaik et al., 2021).
Material Science and Polymer Chemistry :In the realm of material science and polymer chemistry, aromatic polyamides containing 1,3,4-oxadiazole units have been synthesized, characterized, and compared for their properties. These polymers demonstrated good thermal stability and were easily soluble in specific solvents, making them suitable for casting into thin, flexible films. They also exhibited tensile strengths and moduli within a significant range, with one polymer containing the 1,3,4-oxadiazole ring showing blue fluorescence, suggesting applications in optoelectronic devices (Sava et al., 2003).
Antimicrobial and Enzyme Inhibition :Another study by Saeed et al. (2015) reported on benzamide derivatives synthesized from a non-steroidal anti-inflammatory drug, showcasing potential biological applications. These compounds were screened against various enzymes, displaying inhibitory potential and considerable interest for further applications in medicinal chemistry, indicating their potential in drug development for targeting specific nucleotide protein targets (Saeed et al., 2015).
Mechanism of Action
Target of Action
It is known that similar benzamide derivatives have shown potential to bind nucleotide protein targets .
Mode of Action
It is suggested that the compound may interact with its targets through hydrogen bonding . This interaction could lead to changes in the target proteins, potentially altering their function.
Biochemical Pathways
Similar compounds have been shown to inhibit alkaline phosphatases , which play a crucial role in many biological processes, including signal transduction, nucleotide synthesis, and lipid metabolism.
Result of Action
Based on the potential inhibition of alkaline phosphatases , it can be inferred that the compound may have significant effects on cellular processes regulated by these enzymes.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Furthermore, the compound’s stability and efficacy can be influenced by factors such as temperature, pH, and the presence of other substances .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3,4-dimethyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2/c1-11-8-9-14(10-12(11)2)15(21)18-17-20-19-16(22-17)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZCDPCCLICYKOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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